7-Amino-3-chloroquinoline-8-carbonitrile

• CAS RN: 88362-40-7
• Molecular Formula: C10H6ClN3
• Molecular Weight: 203.63 g/mol
• IUPAC Name: 7-amino-3-chloroquinoline-8-carbonitrile
• InChI: InChI=1S/C10H6ClN3/c11-7-3-6-1-2-9(13)8(4-12)10(6)14-5-7/h1-3,5H,13H2
• InChI Key: JVFXPIMCVFAUJG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C2=NC=C(C=C21)Cl)C#N)N

Description

7-Amino-3-chloroquinoline-8-carbonitrile is a useful research compound. Its molecular formula is C10H6ClN3 and its molecular weight is 203.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

110 g of 3,7-dichloro-8-cyanoquinoline, 500 ml of methanol and 500 ml of liquid ammonia were heated at 150° C. for 10 hours in an autoclave. The pressure was let down, after which the discharged mixture was filtered under suction, and the solid was recrystallized from methylglycol, in the presence of active charcoal. 54 g of 7-amino-3-chloro-8-cyanoquinoline of melting point 246° C. were obtained. Yield: 53% of theory.